Cas no 2580220-15-9 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid
• CAS No: 2580220-15-9
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• CID: 5660993
• PubChem ID: 165891079
• Update Time: 2025-06-15

1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580220-15-9
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid
• EN300-27732852
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid

• Inchi： 1S/C23H23NO5/c25-21(26)20-13-24(23(20)9-11-28-12-10-23)22(27)29-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,25,26)
• InChI Key： ICTAUYADSHDAIA-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(C(=O)O)CN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.15762283g/mol
• Monoisotopic Mass: 393.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid (CAS No. 2580220-15-9)

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid (CAS No. 2580220-15-9) is a highly specialized Fmoc-protected spirocyclic amino acid derivative, which has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and drug discovery. Its unique spirocyclic structure and carboxylic acid functionality make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly exploring its potential in targeted drug delivery and bioconjugation strategies, aligning with the growing demand for precision medicine and next-generation therapeutics.

One of the key features of this compound is its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group offers excellent stability under basic conditions and can be selectively removed under mild conditions, making it ideal for automated peptide synthesis. This aligns with the current trend in high-throughput screening and combinatorial chemistry, where efficiency and scalability are paramount. The 7-oxa-1-azaspiro[3.5]nonane core introduces conformational rigidity, which is highly desirable in the design of peptidomimetics and macrocyclic drugs—a hot topic in modern pharmaceutical research.

In the context of AI-driven drug discovery, compounds like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid are frequently analyzed for their molecular properties and binding affinities using machine learning algorithms. This resonates with the increasing number of searches for "AI in chemistry" and "computational drug design". The compound’s spirocyclic scaffold is particularly interesting for virtual screening campaigns, as it offers a balance between structural diversity and drug-like properties.

Another area of interest is the compound’s potential role in biodegradable materials and sustainable chemistry. With the rise of green chemistry initiatives, researchers are investigating how Fmoc-protected amino acids can be used to develop eco-friendly polymers and biocompatible hydrogels. This ties into popular search queries such as "sustainable peptide synthesis" and "green alternatives in pharma". The carboxylic acid moiety in this compound further enhances its utility in crosslinking reactions and material functionalization.

From a synthetic chemistry perspective, the preparation of CAS No. 2580220-15-9 involves sophisticated multi-step organic transformations, including ring-closing reactions and selective protection/deprotection strategies. These methods are often discussed in forums and publications focusing on "advanced organic synthesis techniques" and "chiral building blocks". The compound’s stereochemical purity is critical for applications in asymmetric catalysis and enantioselective synthesis, which are trending topics in academic and industrial research.

In summary, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid represents a versatile and innovative chemical entity with broad applications in drug development, material science, and synthetic methodology. Its relevance to cutting-edge research areas like AI-assisted chemistry and sustainability ensures its continued prominence in scientific literature and industrial applications. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in shaping the future of molecular design and functional materials.